2-(4-chlorophenyl)-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C22H19ClN4O3/c1-29-19-8-5-15(18-13-27-20(24-18)9-10-22(26-27)30-2)12-17(19)25-21(28)11-14-3-6-16(23)7-4-14/h3-10,12-13H,11H2,1-2H3,(H,25,28)
• InChI Key: RRMHLEBVGQSGNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)NC(=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C22H19ClN4O3
• Molecular Weight: 422.9 g/mol

Description

2-(4-chlorophenyl)-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H19ClN4O3 and its molecular weight is 422.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Agents

• Research has explored the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents. This study is significant as it demonstrates the potential use of derivatives in antimicrobial applications (Sah, Bidawat, Seth, & Gharu, 2014).

Anticonvulsant Activity

• Another study has synthesized omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives to determine their anticonvulsant activity. This highlights the relevance of similar compounds in the development of anticonvulsant drugs (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Herbicide Use and Metabolism

• The compound has been linked to the study of chloroacetamide herbicides, such as alachlor and metolachlor, and their metabolism in human and rat liver microsomes. This research provides insight into the biotransformation and potential environmental impact of similar compounds (Coleman, Linderman, Hodgson, & Rose, 2000).

Central Nervous System Activities

• Research into the synthesis and Central Nervous System (CNS) activities of substituted imidazo[1,2-b]pyridazines and related compounds indicates potential applications in neurology and psychopharmacology (Barlin, Davies, Ireland, Ngu, & Zhang, 1992).

Cytotoxic Activity Against Cancer Cells

• Novel compounds with imidazo[2,1-b]thiazole scaffolds, similar in structure, have been synthesized and tested for their cytotoxicity against human cancer cell lines, revealing potential applications in cancer research and therapy (Ding et al., 2012).

Anticancer Agents and Synthesis Methods

• The environmentally friendly, rapid synthesis of derivatives like 5-amino-2-(4-chlorophenyl)-7-substituted phenyl-8,8a-dihydro-7H-(1,3,4)thiadiazolo(3,2-α)pyrimidine-6-carbonitrile and their evaluation as anticancer agents is another application area. This demonstrates the compound's potential in the development of new anticancer drugs (Tiwari et al., 2016).